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Compound of Interest

Compound Name:
5-(t-

Butyloxycarbonylmethoxy)uridine

Cat. No.: B15583289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-(t-
Butyloxycarbonylmethoxy)uridine, a modified nucleoside of significant interest in the fields

of medicinal chemistry and molecular biology. While a specific CAS number for this compound

is not readily available in public databases, this document consolidates information on its

synthesis, chemical properties, and potential applications based on the known reactivity of its

constituent moieties. This guide is intended to serve as a valuable resource for researchers

engaged in the design and synthesis of novel nucleoside analogues for therapeutic and

diagnostic purposes.

Chemical Identity and Properties
5-(t-Butyloxycarbonylmethoxy)uridine is a derivative of uridine, a fundamental component of

ribonucleic acid (RNA). The modification at the 5-position of the pyrimidine ring, the introduction

of a t-butyloxycarbonylmethoxy group, significantly alters the molecule's physicochemical

properties, including its lipophilicity and potential for acting as a prodrug.

Table 1: Physicochemical Properties of 5-(t-Butyloxycarbonylmethoxy)uridine (Predicted)
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Property Value Source

Molecular Formula C₁₅H₂₂N₂O₉ -

Molecular Weight 374.34 g/mol -

Appearance
White to off-white solid

(Predicted)
-

Solubility

Soluble in organic solvents

(e.g., DMSO, DMF, Methanol);

Poorly soluble in water

(Predicted)

-

Melting Point Not available -

Boiling Point Not available -

CAS Number
Not Found in Searched

Databases
-

Synthesis and Manufacturing
The synthesis of 5-(t-Butyloxycarbonylmethoxy)uridine can be approached through several

synthetic routes, primarily involving the modification of a uridine precursor. A plausible and

efficient method involves the esterification of 5-carboxymethoxyuridine.

General Synthesis Workflow
The overall synthetic strategy involves the protection of the ribose hydroxyl groups, followed by

the introduction of the carboxymethoxy group at the 5-position of the uracil base, and

subsequent esterification with a source of t-butyl alcohol.
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Uridine

2',3',5'-O-Protected Uridine

Protection

5-Carboxymethoxy-2',3',5'-O-Protected Uridine

Alkylation

5-(t-Butyloxycarbonylmethoxy)-2',3',5'-O-Protected Uridine

Esterification

5-(t-Butyloxycarbonylmethoxy)uridine

Deprotection

Extracellular Space Intracellular Space

5-(t-Boc-methoxy)uridine
(Lipophilic)

5-(Carboxymethoxy)uridine
(Active Form)

Esterase Cleavage
Viral/Cellular Enzymes

Inhibition
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To cite this document: BenchChem. [5-(t-Butyloxycarbonylmethoxy)uridine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583289#5-t-butyloxycarbonylmethoxy-uridine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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